Cas no 63021-06-7 (methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate)

methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate structure
63021-06-7 structure
Product name:methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
CAS No:63021-06-7
MF:C19H22O3
MW:298.37618
CID:958550
PubChem ID:428247

methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
    • methyl 1-ethyl-7-hydroxy-2-methyl-3,4-dihydro-1H-phenanthrene-2-carboxylate
    • 2-Phenanthrenecarboxylic acid, 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydro-, methyl ester
    • 2-Phenanthrenecarboxylic acid,2,3,4-tetrahydro-7-hydroxy-2-methyl-, methyl ester
    • AC1L8L49
    • NSC231781
    • rac-3-hydroxy-16.17-seco-estrapentaen-(1.3.5.7.9)-oic acid-(18)-methyl ester
    • rac-3-Hydroxy-16.17-seco-oestrapentaen-(1.3.5.7.9)-saeure-(18)-methylester
    • 63021-06-7
    • FYCNFOJQJMNETB-UHFFFAOYSA-N
    • NSC-231781
    • DTXSID20330250
    • Methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydro-2-phenanthrenecarboxylate #
    • Inchi: InChI=1S/C19H22O3/c1-4-17-16-7-5-12-11-13(20)6-8-14(12)15(16)9-10-19(17,2)18(21)22-3/h5-8,11,17,20H,4,9-10H2,1-3H3
    • InChI Key: FYCNFOJQJMNETB-UHFFFAOYSA-N
    • SMILES: CCC1C2=C(CCC1(C)C(=O)OC)C3=C(C=C2)C=C(C=C3)O

Computed Properties

  • Exact Mass: 298.15696
  • Monoisotopic Mass: 298.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.137
  • Boiling Point: 446.6°C at 760 mmHg
  • Flash Point: 182.4°C
  • Refractive Index: 1.582
  • PSA: 46.53

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